Cas no 695-02-3 (nortricyclyl bromide)

• Product Name: nortricyclyl bromide
• CAS No: 695-02-3
• Molecular Formula: C₇H₉Br
• Molecular Weight: C7H9Br
• CID: 862966
• PubChem ID: 136512

nortricyclyl bromide Properties

Names and Identifiers

• nortricyclyl bromide
• Tricyclo[2.2.1.02,6]heptane, 3-bromo-
• NSC-86119
• RDIUINMODIQXGA-UHFFFAOYSA-N
• Tricyclo[2.2.1.02,6]-heptane, 3-bromo-
• 3-bromotricyclo[2.2.1.0,2,6]heptane
• 695-02-3
• Tricyclo(2.2.1.0(2,6))heptane, 3-bromo-
• NSC 86119
• DTXSID40875719
• Tricyclo[2.2.1.0^2^,^6]-heptane, 3-bromo-
• NSC86119
• EN300-6763284
• 3-Bromotricyclo[2.2.1.02,6]heptane

• InChIKey： RDIUINMODIQXGA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9Br/c8-7-3-1-4-5(2-3)6(4)7/h3-7H,1-2H2
• SMILES： C1C2CC3C1C3C2Br

Computed Properties

• Exact Mass: 171.98877
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.98876g/mol
• Heavy Atom Count: 8
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.4878 (estimate)
• Boiling Point: 175.46°C (estimate)
• Density: 1.4658 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids